Cas no 2034575-46-5 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034575-46-5
• MF: C₁₅H₁₆N₆O₄S
• MW: 376.390340805054
• CID: 6055650
• PubChem ID: 121137536
• Update Time: 2025-10-31

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• 2034575-46-5
• F6438-3105
• AKOS032456756
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-4-pyrazol-1-ylbenzenesulfonamide
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C15H16N6O4S/c1-24-14-18-13(19-15(20-14)25-2)10-17-26(22,23)12-6-4-11(5-7-12)21-9-3-8-16-21/h3-9,17H,10H2,1-2H3
• InChI Key： ABPFQJHCCRWADI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCC1N=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 376.09537419g/mol
• Monoisotopic Mass: 376.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 130Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Recent Advances in the Study of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS: 2034575-46-5)

The compound N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS: 2034575-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 1,3,5-triazine core, coupled with the sulfonamide and pyrazole moieties, confers remarkable selectivity and binding affinity towards target proteins. Advanced computational modeling and X-ray crystallography studies have elucidated the precise interactions between the compound and its biological targets, providing a foundation for further optimization.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of cancer and autoimmune diseases. Notably, its ability to modulate key signaling pathways, such as NF-κB and MAPK, has been corroborated by multiple independent studies. These findings suggest that N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide could serve as a lead compound for the development of novel therapeutics.

Despite these advancements, challenges remain in terms of optimizing the pharmacokinetic properties and reducing potential off-target effects. Recent efforts have focused on structural modifications to enhance bioavailability and metabolic stability. Additionally, synergistic effects with existing drugs are being explored to maximize therapeutic outcomes while minimizing adverse reactions.

In conclusion, the ongoing research on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide underscores its potential as a versatile scaffold in drug discovery. Future studies are expected to delve deeper into its mechanism of action and expand its application to other disease models, paving the way for clinical translation.